Tert-butyl 2-fluoro-6-methylphenylcarbamate
Cat. No. B8400818
Key on ui cas rn:
138343-78-9
M. Wt: 225.26 g/mol
InChI Key: WNILPYHLXCWHEP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[F:1][c:2]1[c:3]([NH:9][C:10](=[O:11])[O:12][C:13]([CH3:14])([CH3:15])[CH3:16])[c:4]([CH3:8])[cH:5][cH:6][cH:7]1.[OH:17][C:18]([C:19]([F:20])([F:21])[F:22])=[O:23]>>[F:1][c:2]1[c:3]([NH2:9])[c:4]([CH3:8])[cH:5][cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
Cc1cccc(F)c1NC(=O)OC(C)(C)C
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Name
|
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)C(F)(F)F
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
Cc1cccc(F)c1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
